2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane

• CAS No.: 78-60-4
• Molecular Formula: C6H13BO3
• Molecular Weight: 143.98 g/mol
• IUPAC Name: 2-hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C6H13BO3/c1-5-4-6(2,3)10-7(8)9-5/h5,8H,4H2,1-3H3
• InChI Key: HWWZTLCUFSAFED-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)O

Description

2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C6H13BO3 and its molecular weight is 143.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Boric acid (1 mole) and 2-methyl-2,4-pentanediol (1 mole) were placed in a reaction vessel with 1000 ml of benzene and the mixture refluxed until 2 moles of water were removed. Evaporation of the benzene at reduced pressure gave a liquid which slowly crystallized to give a white solid mp 73°-75° C [literature mp 69°-70° C, H. Steinberg and D. L. Hunter, Ind. & Eng. Chem 49°, 174°-181 (1957)].

Synthesis routes and methods II

Procedure details

61.2 g of boric acid (1 mol) and 118.2 g of 2-methyl-2,4-pentanediol (1 mol) and 200 ml of heptane are charged to a reaction flask equipped with stirrer, Marcusson apparatus and reflux condenser. The reaction mixture is heated up to its reflux temperature (about 95° C.), with stirring, and is kept at that temperature for a 4-hour period.